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Compound of Interest

Compound Name: 3-Bromo-5-methylisoxazole

Cat. No.: B1271475 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Bromo-5-methylisoxazole was not

readily available. The following guidance is based on the safety profile of the structurally similar

compound, 3-(Bromomethyl)-5-methylisoxazole, and general best practices for handling

hazardous chemicals. It is imperative to treat 3-Bromo-5-methylisoxazole as a substance with

potential hazards and to handle it with the utmost caution in a controlled laboratory

environment.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It outlines operational and disposal plans,

offering procedural, step-by-step guidance.

Hazard Assessment and First Aid
Based on data for the closely related compound 3-(Bromomethyl)-5-methylisoxazole, this

chemical is expected to be corrosive and harmful. It may cause severe skin burns and eye

damage, and can be harmful if swallowed, in contact with skin, or inhaled.[1][2]

First Aid Procedures
Immediate medical attention is required for all exposure routes.[1]
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Exposure Route First Aid Measures

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[1]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table summarizes the recommended PPE for handling 3-Bromo-5-methylisoxazole.
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PPE Category Item Specification Rationale

Eye/Face Protection
Safety Goggles and

Face Shield

Chemical splash

goggles are required

at all times. A face

shield should be worn

for splash hazards.

To protect against

potential splashes that

could cause severe

eye damage.[1]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are

recommended.

Inspect gloves for

integrity before each

use.[3][4]

To prevent skin

contact, which could

lead to severe burns.

Body Protection Laboratory Coat

A full-length, buttoned

lab coat is mandatory

to protect skin and

clothing.

To prevent skin

contact with the

chemical.[3]

Respiratory Protection Respirator

All handling should be

conducted in a

certified chemical

fume hood.[5] A

NIOSH-approved

respirator may be

necessary if work

outside a fume hood

is unavoidable and

there is a risk of

aerosol generation.

To prevent inhalation

of potentially harmful

vapors or aerosols.[1]

Foot Protection Closed-Toe Shoes

Shoes that fully cover

the feet are required.

[6]

To protect feet from

spills.
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Adherence to a strict operational plan is critical to minimize risk and ensure a safe laboratory

environment.

Engineering Controls
Ventilation: Always handle 3-Bromo-5-methylisoxazole in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[5]

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.[1]

Handling Procedures
Preparation: Before starting any work, ensure all necessary PPE is donned correctly.

Prepare the work area within the chemical fume hood by lining it with absorbent, disposable

bench paper.

Weighing: If weighing the solid compound, do so within the fume hood on a tared weigh boat.

Solution Preparation: When preparing solutions, slowly add the 3-Bromo-5-
methylisoxazole to the solvent to avoid splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Prevent the

formation of dust and aerosols. Keep the container tightly closed when not in use.[7]

Storage
Store 3-Bromo-5-methylisoxazole in a tightly sealed, clearly labeled container.[1]

Keep in a dry, cool, and well-ventilated place.[1]

Store away from incompatible materials such as bases, amines, and reducing agents.[1]

Never store corrosive liquids above eye level.[6]

Disposal Plan
Proper disposal of 3-Bromo-5-methylisoxazole and associated waste is essential to protect

personnel and the environment.
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Waste Segregation and Collection
Waste Characterization: All waste containing 3-Bromo-5-methylisoxazole must be treated

as hazardous waste.

Container: Collect waste in a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include the full chemical name and the words "Hazardous

Waste".

Segregation: Do not mix waste containing 3-Bromo-5-methylisoxazole with other waste

streams, especially incompatible chemicals. Keep halogenated organic waste separate from

non-halogenated waste.[8]

Disposal Procedure
Collection of Waste: Carefully transfer all waste materials, including contaminated

consumables (e.g., gloves, absorbent paper, pipette tips), into the designated hazardous

waste container.

Container Management: Keep the waste container closed except when adding waste. Do not

fill the container beyond 90% capacity.

Pickup Request: Once the container is full, arrange for a hazardous waste pickup through

your institution's Environmental Health and Safety (EHS) department.

Empty Container Disposal
Rinsing: Thoroughly rinse the empty container with a suitable solvent (e.g., acetone or

ethanol) three times.

Rinsate Collection: The first rinseate must be collected and disposed of as hazardous waste.

[8] Subsequent rinses may be permissible for drain disposal depending on local regulations;

consult your EHS office.

Container Disposal: After rinsing and air-drying, deface the label on the container before

disposing of it as regular solid waste.
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Workflow for Handling 3-Bromo-5-methylisoxazole
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Caption: Workflow for the safe handling and disposal of 3-Bromo-5-methylisoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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